lipophilicity and solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene
lipophilicity and solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene
An In-Depth Technical Guide to the Lipophilicity and Solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene
Executive Summary
The physicochemical properties of a compound, specifically its lipophilicity and aqueous solubility, are foundational pillars in the drug discovery and development process. These parameters critically influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and potential for clinical success. This guide provides a comprehensive technical overview of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene, a highly fluorinated aromatic compound. Given the significant impact of fluorine substitution on molecular properties, this molecule serves as an exemplary case study for understanding the challenges and methodologies associated with characterizing highly lipophilic and poorly soluble compounds. We will explore both computational prediction methods and detailed, field-proven experimental protocols for determining the octanol-water partition coefficient (LogP) and aqueous solubility, offering researchers a practical framework for assessment.
Compound Profile: 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene
This molecule is characterized by a benzene ring substituted with two electron-withdrawing, lipophilic fluoroalkyl groups. The presence of both a trifluoromethyl (-CF3) and a trifluoroethyl (-CH2CF3) group is expected to dramatically increase its lipophilicity while significantly decreasing its aqueous solubility.[1][2]
Table 1: Predicted Physicochemical Properties
| Property | Value | Method | Rationale |
| Molecular Formula | C₉H₅F₆ | - | Derived from chemical structure. |
| Molecular Weight | 226.13 g/mol | - | Calculated from molecular formula. |
| SMILES | FC(F)(F)CC1=CC(=CC=C1)C(F)(F)F | - | Standard chemical representation. |
| Predicted LogP | 4.4 ± 0.4 | ALOGPs[3] | The high degree of fluorination significantly increases partitioning into the organic phase.[2] |
| Predicted Solubility | 1.85e-02 mg/L (LogS = -4.09) | ALOGpS[3] | High lipophilicity (LogP > 4) strongly correlates with poor aqueous solubility.[4] |
Note: The LogP and Solubility values are computationally predicted and should be confirmed by experimental methods.
Lipophilicity: Theory and Determination
Lipophilicity describes the ability of a compound to dissolve in fats, oils, and other non-polar solvents. It is quantitatively expressed as the partition coefficient (P), or more commonly, its logarithm (LogP).[5][6]
LogP = log10 ([Compound]organic / [Compound]aqueous)
A positive LogP value indicates a preference for the lipid phase (lipophilic), while a negative value indicates a preference for the aqueous phase (hydrophilic).[5][6] For drug candidates, LogP values are critical; for instance, a LogP around 2 is often considered ideal for CNS penetration, while values below 5 are generally preferred for oral absorption to avoid issues with solubility and metabolism.[5][7]
Computational Prediction of LogP
Predictive models offer a rapid, cost-effective way to estimate lipophilicity before a compound is synthesized.[5][8] These methods, ranging from quantitative structure-property relationship (QSPR) models to more complex transfer free energy calculations, analyze a molecule's structure to predict its LogP.[9] They are invaluable for initial screening but require experimental validation for lead candidates.
Experimental Determination of LogP
The shake-flask method is the traditional and most reliable technique for LogP determination.[10][11] It directly measures the partitioning of a compound between n-octanol and water at equilibrium.
Protocol: Shake-Flask LogP Determination
-
Preparation: Prepare a stock solution of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene in n-octanol (pre-saturated with water).
-
Partitioning: Add a known volume of the stock solution to a specific volume of water (pre-saturated with n-octanol) in a screw-cap tube. The volumes are chosen to ensure the final concentration in each phase is within the quantifiable range of the analytical method.
-
Equilibration: Agitate the mixture vigorously for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to allow partitioning to reach equilibrium.
-
Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.
-
Sampling: Carefully withdraw an aliquot from each phase, avoiding any contamination from the interface.
-
Quantification: Determine the concentration of the compound in each aliquot using a suitable analytical method, such as HPLC-UV or LC-MS/MS.[10][12] A wide dynamic range detector is crucial, as concentrations in the two phases can differ by orders of magnitude.[12]
-
Calculation: Calculate LogP using the formula: LogP = log10 (Concentration in n-octanol / Concentration in water).
RP-HPLC offers a faster, higher-throughput alternative to the shake-flask method and is well-suited for early discovery screening.[8][13][14] This method correlates a compound's retention time on a hydrophobic stationary phase with its lipophilicity.
Protocol: RP-HPLC LogP Determination
-
System Setup: Use a reversed-phase column (e.g., C18) with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).
-
Calibration: Inject a series of reference compounds with known LogP values to create a calibration curve by plotting their retention times (or log k, the capacity factor) against their known LogP values.[11]
-
Sample Analysis: Dissolve the test compound in a suitable solvent and inject it into the HPLC system under the same conditions used for the calibrants.
-
Data Acquisition: Record the retention time (t_R) of the test compound and the column dead time (t_0).
-
Calculation:
-
Calculate the capacity factor: k = (t_R - t_0) / t_0.
-
Calculate log k.
-
Interpolate the LogP of the test compound from the linear regression of the calibration curve.
-
Diagram: Experimental Workflow for LogP Determination
Caption: Workflow for Shake-Flask vs. RP-HPLC LogP determination.
Aqueous Solubility: Theory and Determination
Aqueous solubility is the maximum concentration of a compound that can dissolve in water at a given temperature and pH.[15] Poor solubility can severely limit oral absorption, leading to low bioavailability and hindering the development of a drug candidate.[16] It is crucial to distinguish between two key types of solubility measurements.[17][18]
-
Thermodynamic Solubility: The true equilibrium solubility of a compound, measured when a saturated solution is in equilibrium with its solid state. This is a material-sparing and time-intensive measurement typically reserved for late-stage preclinical development.[16][17]
-
Kinetic Solubility: A non-equilibrium measurement that determines the concentration at which a compound, initially dissolved in an organic solvent like DMSO, precipitates when added to an aqueous buffer.[15][17] It is a high-throughput method ideal for screening large numbers of compounds in early discovery.[17][19]
Experimental Determination of Solubility
This method determines the equilibrium solubility and is considered the most accurate representation of a compound's true solubility.
Protocol: Thermodynamic Solubility Determination
-
Preparation: Add an excess amount of solid 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene to a vial containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).
-
Equilibration: Seal the vial and agitate it on a shaker or rotator at a constant temperature for an extended period (typically 16-72 hours) to ensure equilibrium is reached.[18]
-
Phase Separation: After incubation, filter the suspension through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.
-
Quantification: Dilute the resulting clear filtrate and quantify the concentration of the dissolved compound using HPLC-UV or LC-MS/MS against a standard curve.[16]
-
Reporting: The result is reported as the thermodynamic solubility in units such as µg/mL or µM.
This high-throughput assay is used to quickly rank compounds in early discovery phases.
Protocol: Kinetic Solubility Determination
-
Preparation: Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 10 mM).[17]
-
Assay Plate: Dispense the aqueous buffer into the wells of a microtiter plate.
-
Compound Addition: Add a small volume of the DMSO stock solution to the buffer in the wells to achieve a range of final concentrations (e.g., 1-200 µM). The final DMSO concentration should be kept low (typically ≤2%) to minimize its co-solvent effects.[17]
-
Incubation: Shake the plate for a short period (e.g., 2 hours) at room temperature.[17][19]
-
Detection: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of absorbance measurements. The concentration at which a significant increase in turbidity is observed is defined as the kinetic solubility.[20]
Synthesis and Implications for Drug Development
The predicted high lipophilicity (LogP ≈ 4.4) and extremely low aqueous solubility of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethyl)benzene present significant challenges from a drug development perspective.
-
Absorption: Such a low solubility would likely result in dissolution rate-limited absorption from the gastrointestinal tract, leading to poor and erratic oral bioavailability. *[16] In Vitro Assays: High lipophilicity and low solubility can cause compounds to precipitate in aqueous assay buffers, leading to inaccurate biological data. It can also lead to non-specific binding to plastics and proteins, further confounding results.
-
Formulation: Advanced formulation strategies, such as lipid-based formulations or amorphous solid dispersions, would likely be required to achieve adequate drug exposure in vivo. *[4] Toxicity & Metabolism: Highly lipophilic compounds are often more susceptible to metabolic breakdown by cytochrome P450 enzymes and may accumulate in adipose tissue, potentially leading to toxicity.
As a senior scientist, the causality is clear: the compound's structure, rich in lipophilic fluoroalkyl groups, directly causes the predicted physicochemical liabilities. While these groups might be introduced to enhance target potency or metabolic stability, they simultaneously create significant hurdles for drug delivery. Therefore, experimental verification of these properties is not merely a data collection exercise; it is a critical step to validate or invalidate the compound's progression and to inform the necessary strategic pivots in chemistry or formulation development.
References
-
Thermodynamic Solubility Assay. (n.d.). Evotec. Retrieved from [Link]
-
Development and Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). National Center for Biotechnology Information. Retrieved from [Link]
-
Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. Retrieved from [Link]
-
The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. (2024). MDPI. Retrieved from [Link]
-
LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved from [Link]
-
ADME Solubility Assay. (n.d.). BioDuro. Retrieved from [Link]
-
Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]
-
Rapid Gradient RP-HPLC Method for Lipophilicity Determination: A Solvation Equation Based Comparison with Isocratic Methods. (n.d.). ACS Publications. Retrieved from [Link]
-
Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (n.d.). Agilent Technologies. Retrieved from [Link]
-
On-line Lipophilicity/Aqueous Solubility Calculation Software. (n.d.). Virtual Computational Chemistry Laboratory. Retrieved from [Link]
-
Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
-
Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. (n.d.). Sygnature Discovery. Retrieved from [Link]
-
LogP/D. (n.d.). Cambridge MedChem Consulting. Retrieved from [Link]
-
Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2-F/CF2-Me or CF3/CH3 Exchange. (2018). National Center for Biotechnology Information. Retrieved from [Link]
Sources
- 1. 1,2,3-Trifluoro-5-(2,2,2-trifluoroethyl)benzene|RUO [benchchem.com]
- 2. Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2-F/CF2-Me or CF3/CH3 Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]
- 4. Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting - PMC [pmc.ncbi.nlm.nih.gov]
- 5. acdlabs.com [acdlabs.com]
- 6. documents.thermofisher.com [documents.thermofisher.com]
- 7. mdpi.com [mdpi.com]
- 8. How to Evaluate Lipophilicity Rapidly? The Significance of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 9. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
- 10. encyclopedia.pub [encyclopedia.pub]
- 11. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 12. agilent.com [agilent.com]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Rapid Determination of Lipophilicity: Establishment and Application of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 15. asianpubs.org [asianpubs.org]
- 16. evotec.com [evotec.com]
- 17. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 18. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 19. enamine.net [enamine.net]
- 20. sygnaturediscovery.com [sygnaturediscovery.com]
